Cas no 171002-53-2 (Benzoic acid, 3-methoxy-4-(2-propenyloxy)-, methyl ester)

• Product Name: Benzoic acid, 3-methoxy-4-(2-propenyloxy)-, methyl ester
• CAS No: 171002-53-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1353410
• PubChem ID: 16276613
• Update Time: 2025-04-20

Benzoic acid, 3-methoxy-4-(2-propenyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methoxy-4-(2-propenyloxy)-, methyl ester
• methyl 3-methoxy-4-(2-propenoxy)benzoate
• methyl 4-(allyloxy)-3-methoxybenzoate
• AKOS034440251
• 171002-53-2
• Z54342345
• AUCXOUGPRYLRAJ-UHFFFAOYSA-
• InChI=1/C12H14O4/c1-4-7-16-10-6-5-9(12(13)15-3)8-11(10)14-2/h4-6,8H,1,7H2,2-3H3
• SCHEMBL3547607
• DA-09356
• AB00983631-01

• Inchi： 1S/C12H14O4/c1-4-7-16-10-6-5-9(12(13)15-3)8-11(10)14-2/h4-6,8H,1,7H2,2-3H3
• InChI Key： AUCXOUGPRYLRAJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(C(=O)OC)=CC=1OC

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76